Cas no 177735-46-5 (Methanesulfonic acid, trifluoro-, 1H-indol-4-yl ester)

Methanesulfonic acid, trifluoro-, 1H-indol-4-yl ester Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 1H-indol-4-yl ester
• 177735-46-5
• Trifluoromethanesulfonic acid 1H-indol-4-yl ester
• ZOYUAHDHSGGDBS-UHFFFAOYSA-N
• SCHEMBL933005
• 1h-indol-4-yl trifluoromethanesulfonate
• +Expand

• InChIKey： ZOYUAHDHSGGDBS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6F3NO3S/c10-9(11,12)17(14,15)16-8-3-1-2-7-6(8)4-5-13-7/h1-5,13H
• SMILES： C1=CC2=C(C=CN2)C(=C1)OS(=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 265.00208
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 265.00204871g/mol
• Heavy Atom Count: 17
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 59.16